Cas no 325147-50-0 (3-(2-bromo-4-methylphenyl)propanal)

• Product Name: 3-(2-bromo-4-methylphenyl)propanal
• CAS No: 325147-50-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 3939138
• PubChem ID: 53403896
• Update Time: 2025-04-22

3-(2-bromo-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-bromo-4-methyl-
• 3-(2-bromo-4-methylphenyl)propanal
• 325147-50-0
• EN300-1913177

• MDL： MFCD09999371
• Inchi： 1S/C10H11BrO/c1-8-4-5-9(3-2-6-12)10(11)7-8/h4-7H,2-3H2,1H3
• InChI Key： QFQHSCMKNYWNMP-UHFFFAOYSA-N
• SMILES： C(=O)CCC1=CC=C(C)C=C1Br

Computed Properties

• Exact Mass: 225.99933Da
• Monoisotopic Mass: 225.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų